Cas no 1443310-51-7 (3-BROMO-3,4,5-TRIFLUORO-1,1-BIPHENYL)

• Product Name: 3-BROMO-3,4,5-TRIFLUORO-1,1-BIPHENYL
• CAS No: 1443310-51-7
• MF: C₁₂H₆BrF₃
• MW: 287.075253009796
• MDL: MFCD07775627
• CID: 5160534
• Update Time: 2026-03-04

3-BROMO-3,4,5-TRIFLUORO-1,1-BIPHENYL Chemical and Physical Properties

Names and Identifiers

• 3-BROMO-3,4,5-TRIFLUORO-1,1-BIPHENYL

• MDL： MFCD07775627
• Inchi： 1S/C12H6BrF3/c13-9-3-1-2-7(4-9)8-5-10(14)12(16)11(15)6-8/h1-6H
• InChI Key： LPYOOZQOLKDGEM-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC(Br)=C2)=CC(F)=C(F)C(F)=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 16
• Rotatable Bond Count: 1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Brominated biphenyls

Additional information on 3-BROMO-3,4,5-TRIFLUORO-1,1-BIPHENYL

Comprehensive Analysis of 3-BROMO-3,4,5-TRIFLUORO-1,1-BIPHENYL (CAS 1443310-51-7): Properties, Applications, and Industry Trends

The chemical compound 3-BROMO-3,4,5-TRIFLUORO-1,1-BIPHENYL (CAS 1443310-51-7) has garnered significant attention in recent years due to its unique structural properties and versatile applications in pharmaceuticals, agrochemicals, and material science. As a halogenated biphenyl derivative, this compound features a bromine substituent at the 3-position and three fluorine atoms at the 3,4,5-positions, making it a valuable intermediate for cross-coupling reactions and functional group transformations. Researchers and industry professionals frequently search for terms like "synthesis of fluorinated biphenyls", "brominated aromatic compounds applications", and "CAS 1443310-51-7 supplier", reflecting its growing relevance in synthetic chemistry.

One of the most discussed topics in organic chemistry today is the role of fluorinated compounds in drug discovery, driven by their metabolic stability and lipophilicity. 3-BROMO-3,4,5-TRIFLUORO-1,1-BIPHENYL aligns with this trend, as its trifluoromethyl groups enhance bioavailability—a key focus area for pharmaceutical developers. Recent studies highlight its utility in Suzuki-Miyaura couplings, a reaction frequently queried as "palladium-catalyzed cross-coupling methods" in academic databases. The compound’s electron-withdrawing properties also make it ideal for designing advanced OLED materials, addressing the surge in searches for "organic electronics building blocks".

From an industrial perspective, the demand for halogenated biphenyls like CAS 1443310-51-7 is rising due to their use in liquid crystal displays (LCDs) and photovoltaic cells. Environmental concerns have spurred interest in green synthesis routes, with queries such as "sustainable halogenation techniques" gaining traction. Analytical data for this compound—including NMR spectra (often searched as "13C NMR of bromo-trifluorobiphenyl")—show distinct peaks at 110-150 ppm for aromatic carbons, aiding in purity verification. Storage recommendations emphasize inert atmospheres to prevent degradation, a detail frequently overlooked in "handling air-sensitive reagents" forums.

Innovations in catalytic systems have further expanded the applications of 3-BROMO-3,4,5-TRIFLUORO-1,1-BIPHENYL. For instance, its use in metal-organic frameworks (MOFs) synthesis responds to the trending search term "porous materials for gas storage". Regulatory compliance is another critical aspect; while the compound isn’t classified as hazardous, proper documentation (often queried as "REACH compliance for fluorinated aromatics") ensures seamless global trade. Suppliers increasingly provide batch-specific COAs (Certificates of Analysis), addressing the demand for transparency in "high-purity chemical sourcing".

Future research directions may explore the compound’s potential in catalysis or bioconjugation, areas frequently searched alongside "click chemistry modifications". Its stability under acidic conditions (pH 2–8) makes it suitable for prodrug development, a niche yet growing field. As industries prioritize cost-effective scaling, optimization of its synthesis—particularly reducing heavy metal catalysts—remains a hot topic. This aligns with broader trends toward "atom-efficient synthetic routes", a phrase trending in patent filings.

In summary, 3-BROMO-3,4,5-TRIFLUORO-1,1-BIPHENYL (CAS 1443310-51-7) exemplifies the intersection of innovation and practicality in modern chemistry. Its multifaceted applications, from life sciences to energy storage, cater to evolving industry needs while addressing sustainability challenges—a balance highly sought after in queries like "next-generation chemical intermediates". With rigorous characterization data and evolving methodologies, this compound is poised to remain a staple in advanced research and industrial workflows.